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A Comparative Guide to the Chemical
Resistance of Nylons
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical resistance of four common types of

nylons: Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12. The information presented herein is

intended to assist in material selection for applications where chemical exposure is a critical

factor. The data is compiled from various industry sources and is supported by standardized

experimental protocols.

Data Presentation: Chemical Resistance of Nylons
The chemical resistance of nylons is influenced by several factors, including the specific type of

nylon, the chemical's concentration, temperature, and the duration of exposure. Generally,

nylons exhibit excellent resistance to hydrocarbons, oils, and greases. However, they are

susceptible to degradation by strong acids and bases. The following table summarizes the

chemical resistance of Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12 to a range of common

chemicals. The ratings are based on a combination of qualitative industry data and, where

available, quantitative experimental results.

Table 1: Comparative Chemical Resistance of Various Nylons
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Chemical
Reagent

Nylon 6 Nylon 6/6 Nylon 11 Nylon 12

Acids (Dilute) Fair to Good Fair to Good Good Good

Acids

(Concentrated)
Poor Poor Poor Poor

Bases (Dilute) Good Good Excellent Excellent

Bases

(Concentrated)
Fair Fair Good Good

Alcohols (e.g.,

Ethanol)
Excellent Excellent Excellent Excellent

Aldehydes Good Good Good Good

Aliphatic

Hydrocarbons
Excellent Excellent Excellent Excellent

Aromatic

Hydrocarbons
Excellent Excellent Excellent Excellent

Esters Excellent Excellent Excellent Excellent

Ethers Excellent Excellent Excellent Excellent

Gasoline Excellent Excellent Excellent Excellent

Glycols Excellent Excellent Excellent Excellent

Halogenated

Hydrocarbons
Good Good Good Good

Ketones Excellent Excellent Excellent Excellent

Mineral Oils Excellent Excellent Excellent Excellent

Oxidizing Agents Poor Poor Poor Poor

Phenols Poor (dissolves) Poor (dissolves) Poor (dissolves) Poor (dissolves)

Salt Solutions

(Inorganic)
Good Good Excellent Excellent
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Water (Room

Temp)
Good (absorbs) Good (absorbs)

Excellent (low

absorption)

Excellent (low

absorption)

Note:These are general guidelines. It is crucial to conduct specific testing for your application,

as performance can vary based on exact conditions and material grade.

Experimental Protocols
The evaluation of chemical resistance of nylons is primarily conducted following standardized

methods, with ASTM D543 being the most widely recognized.[1][2] This standard provides a

framework for assessing the effect of chemical reagents on the properties of plastics.

Objective: To determine the resistance of different nylon types to various chemical agents by

measuring changes in physical and mechanical properties after exposure.

Materials and Equipment:

Test specimens of Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12 with standardized dimensions

(e.g., tensile bars).

A selection of chemical reagents (acids, bases, solvents, etc.).

Immersion tanks or containers with sealed lids.

Analytical balance for weight measurements.

Calipers or micrometer for dimensional measurements.

Tensile testing machine.

Controlled temperature environment (oven or water bath).

Personal Protective Equipment (PPE).

Procedure (Based on ASTM D543, Practice A - Immersion Test):
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Initial Measurements: Prior to immersion, each test specimen is weighed and its dimensions

are precisely measured.[3] At least five specimens are typically used for each nylon type and

chemical combination.[3]

Immersion: The specimens are fully immersed in the chemical reagent in a sealed container.

[2] The immersion is carried out for a specified duration and at a controlled temperature.

Common test durations are 24 hours, 7 days, or longer, and temperatures may be ambient

or elevated to simulate service conditions.[4]

Post-Immersion Analysis: After the specified immersion period, the specimens are removed

from the reagent, gently wiped dry, and immediately re-weighed and re-measured to

determine any changes in mass and dimensions (swelling or shrinkage).[3]

Visual Inspection: The specimens are visually inspected for any signs of degradation, such

as discoloration, cracking, crazing, or dissolution.[3]

Mechanical Property Testing: The tensile strength and elongation at break of the exposed

specimens are measured using a tensile testing machine.[3] These results are then

compared to the properties of unexposed control specimens to quantify the effect of the

chemical agent on the mechanical integrity of the nylon.[3]

Data Reporting: The results are reported as the percentage change in weight, dimensions,

tensile strength, and elongation. Visual observations are also documented.[3]

Visualization of Nylon Degradation Pathway
The primary mechanism of chemical attack on nylons by strong acids and bases is the

hydrolysis of the amide linkages in the polymer chain.[5] This process leads to a reduction in

molecular weight and a corresponding loss of mechanical properties. The following diagram

illustrates this degradation pathway.
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Caption: Acid and base-catalyzed hydrolysis of the amide bond in nylon.

Disclaimer: The information provided in this guide is for general informational purposes only. It

is essential to conduct thorough testing under your specific application conditions to ensure

material compatibility and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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